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Compound of Interest |

1-(4-
Compound Name: Chlorophenyl)ethylidene(methoxy)

amine

Cat. No.: B1144084

Essential Safety and Handling Guide for 1-(4-
Chlorophenyl)ethylidene(methoxy)amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of 1-(4-Chlorophenyl)ethylidene(methoxy)amine (CAS No. 1219940-12-1). Given
the absence of a specific Safety Data Sheet (SDS) for this compound, this information is
synthesized from safety data for structurally similar chemicals, including acetophenone oxime
and various chlorinated acetophenone derivatives. Adherence to these guidelines is critical to
ensure laboratory safety.

I. Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with 1-(4-Chlorophenyl)ethylidene(methoxy)amine are
inferred from related chemical structures. The recommended Personal Protective Equipment
(PPE) is based on a thorough risk assessment of these potential hazards.

Potential Hazards:
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o Acute Toxicity: Harmful if swallowed. Related chloroacetophenone compounds are noted to
be acutely toxic and potentially fatal if inhaled.[1][2]

o Skin Irritation: Expected to cause skin irritation upon contact.[1][2][3] Prolonged contact may
lead to dermatitis.[4]

o Eye Damage: Poses a risk of serious eye irritation or damage.[1][2][3][5]

e Respiratory Irritation: May cause respiratory tract irritation if inhaled as dust or vapor.[3][4][5]

[6]

e Hazardous Combustion Products: When heated to decomposition, it may emit toxic fumes,
including carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[2]

Mandatory Personal Protective Equipment (PPE): A multi-layered PPE approach is essential to
mitigate the identified risks.

o Eye and Face Protection: Chemical safety goggles are mandatory.[3][6] Where there is a risk
of splashing, a face shield should be worn in addition to goggles.

e Hand Protection: Chemical-resistant gloves are required. Nitrile rubber gloves are a suitable
choice for initial use, but it is recommended to consult glove manufacturer data for specific
chemical resistance.[3]

» Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin
contact.[3][6]

» Footwear: Fully enclosed shoes are mandatory in the laboratory.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[6] If work outside of a fume hood is unavoidable or if
aerosolization is likely, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and acid gases should be used.[3][6]

Logical Relationship of Hazards to PPE
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Caption: Relationship between potential chemical hazards and the corresponding personal
protective equipment.

Il. Quantitative Data Summary

Specific quantitative data for 1-(4-Chlorophenyl)ethylidene(methoxy)amine is not readily
available. The table below summarizes key safety parameters based on data from structurally
related compounds where available.
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Parameter Value Source Compound

H302, H315, H318, H330,
GHS Hazard Statements H335 p-Chloro Acetophenone[2]

(Harmful if swallowed, Causes
skin irritation, Causes serious
eye damage, Fatal if inhaled,
May cause respiratory

irritation)

Oral LD50 (mouse) 2 g/kg Acetophenone oxime[6]

Occupational Exposure Limits Not Established -

Boiling Point 245 °C | 473 °F Acetophenone oxime[3]

Melting Point 55-60°C/131- 140 °F Acetophenone oxime][3]

Note: This data is for structurally similar compounds and should be used for estimation
purposes only.

lll. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the necessary steps for safely handling 1-(4-
Chlorophenyl)ethylidene(methoxy)amine in a laboratory setting.

e Preparation and Pre-Handling Check:

o Confirm that a certified chemical fume hood is available and functioning correctly.

[¢]

Ensure that an eyewash station and safety shower are accessible and unobstructed.

[e]

Don all required PPE as specified in Section | before entering the handling area.

o

Prepare all necessary equipment and reagents to minimize movement and potential for
spills.
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e Chemical Handling:

o

Conduct all manipulations of the chemical, including weighing and transferring, within the
chemical fume hood.[6]

o

Use the smallest quantity of the chemical necessary for the experiment.

[¢]

Keep the container tightly sealed when not in use.

[¢]

Avoid actions that could generate dust or aerosols. If the compound is a solid, handle it
gently.

e Spill Management:

o In case of a small spill within the fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand).

o Place the contaminated absorbent into a sealed, labeled hazardous waste container.

o For larger spills, or any spill outside of a fume hood, evacuate the immediate area and
follow your institution's emergency procedures.[7]

e Post-Handling:

o Decontaminate all surfaces and equipment after use.

o Carefully remove PPE, avoiding self-contamination. Gloves should be removed last.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[5]

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the safe handling of 1-(4-
Chlorophenyl)ethylidene(methoxy)amine.

IV. Disposal Plan

As a halogenated organic compound, 1-(4-Chlorophenyl)ethylidene(methoxy)amine and any
materials contaminated with it must be disposed of as hazardous waste in accordance with
local, state, and federal regulations.[7][8]

» Waste Segregation:
o Do not mix halogenated organic waste with non-halogenated waste streams.[8][9]

o Collect all waste containing 1-(4-Chlorophenyl)ethylidene(methoxy)amine in a
designated "Halogenated Organic Waste" container.[7]

o Container Management:
o Use a chemically compatible, leak-proof container with a secure screw-top cap.[7]

o The container must be clearly labeled with the words "Hazardous Waste" and a full list of
its contents, including "1-(4-Chlorophenyl)ethylidene(methoxy)amine".[7][10]

o Keep the waste container closed at all times, except when adding waste.[7][10]
e Storage and Disposal:

o Store the waste container in a designated satellite accumulation area, within secondary
containment.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department. Do not dispose of this chemical down the drain.[7]

o Contaminated disposable items (e.g., gloves, absorbent pads) must also be placed in the
designated solid hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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